Cas no 1256805-05-6 (3-bromo-6,7-dihydro-5H-cyclopenta[b]pyridine-5-carboxylic acid)

• Product Name: 3-bromo-6,7-dihydro-5H-cyclopenta[b]pyridine-5-carboxylic acid
• CAS No: 1256805-05-6
• MF: C₉H₈BrNO₂
• MW: 242.069321632385
• CID: 5304407
• Update Time: 2025-07-19

3-bromo-6,7-dihydro-5H-cyclopenta[b]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6,7-dihydro-5H-cyclopenta[b]pyridine-5-carboxylic acid
• AT35595
• 5H-Cyclopenta[b]pyridine-5-carboxylic acid, 3-bromo-6,7-dihydro-
• 3-bromo-6,7-dihydro-5H-cyclopenta[b]pyridine-5-carboxylic acid

• Inchi： 1S/C9H8BrNO2/c10-5-3-7-6(9(12)13)1-2-8(7)11-4-5/h3-4,6H,1-2H2,(H,12,13)
• InChI Key： YOSDZAQDKDHSAQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C(C(=O)O)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-bromo-6,7-dihydro-5H-cyclopenta[b]pyridine-5-carboxylic acid

Comprehensive Overview of 3-bromo-6,7-dihydro-5H-cyclopenta[b]pyridine-5-carboxylic acid (CAS No. 1256805-05-6)

The compound 3-bromo-6,7-dihydro-5H-cyclopenta[b]pyridine-5-carboxylic acid (CAS No. 1256805-05-6) is a brominated heterocyclic derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopenta[b]pyridine core and the carboxylic acid functional group, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for heterocyclic compounds like 3-bromo-6,7-dihydro-5H-cyclopenta[b]pyridine-5-carboxylic acid has surged, driven by advancements in medicinal chemistry. This compound’s bromine substituent enhances its reactivity, enabling selective cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Such reactions are critical for constructing complex molecules in oncology and neurology research. Additionally, its carboxylic acid moiety allows for further derivatization, making it a valuable building block for prodrug development.

The cyclopenta[b]pyridine scaffold, a key feature of this compound, is gaining attention for its resemblance to purine bases, which are essential in DNA and RNA synthesis. This structural similarity has sparked interest in its potential applications in antiviral and anticancer therapies. For instance, researchers are exploring its role in designing kinase inhibitors, a hot topic in precision medicine. The compound’s ability to interact with ATP-binding sites of kinases could lead to breakthroughs in treating resistant cancers.

From a synthetic perspective, CAS No. 1256805-05-6 is often discussed in forums and publications focusing on organic synthesis optimization. Chemists are particularly interested in its purification methods, stability under various conditions, and scalability for industrial production. Questions like “How to improve the yield of 3-bromo-6,7-dihydro-5H-cyclopenta[b]pyridine-5-carboxylic acid?” or “What are the best solvents for its crystallization?” are frequently searched in academic and industrial circles.

Another trending application of this compound lies in material science. Its aromatic system and functional groups make it a candidate for developing organic semiconductors or ligands for catalytic systems. With the rise of green chemistry, researchers are also investigating its role in sustainable synthesis processes, aligning with global efforts to reduce hazardous waste.

In summary, 3-bromo-6,7-dihydro-5H-cyclopenta[b]pyridine-5-carboxylic acid (CAS No. 1256805-05-6) is a multifaceted compound with broad implications across pharmaceuticals, agrochemicals, and materials. Its structural versatility and reactivity continue to inspire innovative research, addressing some of the most pressing challenges in modern science.